5-Bromo-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-bromo-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C4H2BrN3/c5-4-3(1-6)2-7-8-4/h2H,(H,7,8)
• InChI Key: DGIXZUREPHIFMM-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1C#N)Br
• Molecular Formula: C4H2BrN3
• Molecular Weight: 171.98 g/mol
• CAS No.: 1703808-52-9

Description

5-Bromo-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C4H2BrN3 and its molecular weight is 171.985. The purity is usually 95%.
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Scientific Research Applications

Photophysical and Quantum Chemical Analysis

5-Bromo-1H-pyrazole-4-carbonitrile has been studied for its unique photophysical properties. A research conducted by Mati et al. (2012) explored the spectral response of geometrical isomers of a related pyrazoline derivative, encapsulated in β-cyclodextrin nanocavities. This study combined theoretical and experimental investigations, revealing significant solvatochromic response and encapsulation behaviors, suggesting potential applications in photophysical studies (Mati, Sarkar, Sarkar, & Bhattacharya, 2012).

Synthesis Techniques

Facile synthesis methods for derivatives of this compound have been a focus of recent research. Poonam and Singh (2019) developed a one-pot, multicomponent synthesis protocol using alumina–silica-supported MnO2 as a recyclable catalyst. This method yielded 5-amino-1H-pyrazole-4-carbonitrile derivatives, highlighting efficient synthesis techniques in water (Poonam & Singh, 2019).

Chemical Reactions and Derivative Synthesis

Khalafy et al. (2014) explored the synthesis of new 2-aryl-6-(arylamino)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile derivatives through cyclocondensation. This research underscores the versatility of this compound in synthesizing various heterocyclic compounds (Khalafy, Marjani, & Salami, 2014).

Antiviral Activity

Rashad et al. (2009) investigated the antiviral properties of pyrazole and pyrazolopyrimidine derivatives, using 5-amino-1H-pyrazole-4-carbonitrile as a precursor. This study highlighted the potential of these compounds in inhibiting herpes simplex virus type-1, indicating the significance of this compound derivatives in medicinal chemistry (Rashad et al., 2009).

Corrosion Inhibition

Yadav et al. (2016) examined pyranopyrazole derivatives, including this compound, for their role in inhibiting corrosion of mild steel in HCl solution. This study demonstrated the effectiveness of these compounds as corrosion inhibitors, which is crucial for industrial applications (Yadav, Gope, Kumari, & Yadav, 2016).

Mechanism of Action

Target of Action

It’s worth noting that pyrazole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 5-Bromo-1H-pyrazole-4-carbonitrile may also interact with various biological targets.

Mode of Action

Pyrazole derivatives are known to participate in a variety of reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially alter the function of the compound’s targets, leading to changes in cellular processes.

Biochemical Pathways

It’s known that pyrazole derivatives can inhibit oxidative phosphorylation and atp exchange reactions . These processes are crucial for energy production in cells, suggesting that this compound may impact cellular energy metabolism.

Result of Action

It’s known that pyrazole derivatives can inhibit oxidative phosphorylation and atp exchange reactions , which could potentially lead to changes in cellular energy levels and other downstream effects.

Action Environment

It’s worth noting that the product is chemically stable under standard ambient conditions (room temperature)